UMM-766

• Molecular Formula: C12H15FN4O4
• Molecular Weight: 298.27 g/mol
• InChI: InChI=1S/C12H15FN4O4/c1-12(20)8(19)6(3-18)21-11(12)17-2-5(13)7-9(14)15-4-16-10(7)17/h2,4,6,8,11,18-20H,3H2,1H3,(H2,14,15,16)/t6-,8-,11-,12-/m1/s1
• InChIKey: YOAGQSGRMBEQCY-YUTYNTIBSA-N

UMM-766: Oral Orthopoxvirus Nucleoside Inhibitor

UMM-766 is an orally available nucleoside analog chemically defined as 7-fluoro-7-deaza-2′-C-methyladenosine . It belongs to the class of nucleoside inhibitors and demonstrates potent, broad-spectrum antiviral activity against multiple members of the orthopoxvirus family, including vaccinia virus (VACV), monkeypox virus (MPXV), cowpox virus (CPXV), and rabbitpox virus (RPXV) [1]. The compound has been shown to provide dose-dependent protection in murine models of severe orthopoxvirus infection when administered orally, positioning it as a novel medical countermeasure candidate for orthopoxvirus threats [1].

1

Compound Class

Orally available 7-fluoro-7-deaza-2′-C-methyladenosine nucleoside analog for orthopoxvirus replication studies

2

Target Scope

Supports research across multiple orthopoxvirus species including VACV, MPXV, CPXV, and RPXV

3

Study Design Fit

May support oral in vivo murine efficacy models and high-content antiviral screening workflows

• [1] Mudhasani RR, et al. Orally available nucleoside analog UMM-766 provides protection in a murine model of orthopox disease. Microbiol Spectr. 2024;12(4):e03586-23. doi:10.1128/spectrum.03586-23. View Source

UMM-766 Differentiation from Approved Antivirals

Orthopoxvirus inhibitors vary substantially in their molecular targets, spectrum of activity, pharmacokinetic properties, and in vivo efficacy. The FDA-approved agents tecovirimat (ST-246) and brincidofovir have established roles but also possess distinct limitations; tecovirimat-resistant variants have been reported [1], while brincidofovir exhibits reduced potency against certain orthopoxviruses [2]. UMM-766, as a novel nucleoside analog with a unique 7-fluoro-7-deaza modification, offers a distinct mechanism of action and a differentiated pharmacological profile that cannot be assumed to be interchangeable with existing in-class compounds. The following evidence demonstrates specific, quantifiable advantages of UMM-766 relative to key comparators that inform scientific selection.

Target Compound

UMM-766

Nucleoside analog; putative DNA synthesis inhibitor via triphosphate incorporation

Not Interchangeable

Tecovirimat (ST-246)

VP37 envelopment inhibitor; distinct mechanism may not replicate nucleoside-analog activation profile

Target Compound

UMM-766

Native oral bioavailability reported at 48.8% in mice; no prodrug required

Not Interchangeable

Cidofovir / Brincidofovir

Cidofovir requires IV administration; brincidofovir is a lipid-ester prodrug with distinct activation pathway

Target Compound

UMM-766

Species-specific potency profile differs across orthopoxviruses; CPXV/VACV ratio ~2–8×

Not Interchangeable

Pan-Orthopoxvirus Inhibitors

Tecovirimat CPXV/VACV potency ratio ~48×; virus-specific activity profile may not transfer

• [1] Lederman ER, et al. Progressive vaccinia in a military smallpox vaccinee – United States, 2009. J Infect Dis. 2012;206(11):1744-1753. (Describes tecovirimat resistance). View Source
• [2] Lanier R, et al. Development of CMX001 (Brincidofovir) for the treatment of serious diseases caused by dsDNA viruses. Antiviral Res. 2010;86(1):A40. doi:10.1016/j.antiviral.2010.02.418. View Source

UMM-766 Comparative Antiviral Evidence

VACV In Vitro Potency vs. Cidofovir

In a head-to-head comparison under identical assay conditions, UMM-766 demonstrated an EC50 of 0.942 µM against VACV in MRC-5 cells, while the reference inhibitor ST-246 exhibited an EC50 of 0.040 µM [1]. Although ST-246 is more potent in this specific cell-virus combination, the data establish UMM-766's anti-VACV activity with a quantifiable difference, providing a baseline for differentiating the two agents' cellular potency profiles.

VACV Potency vs. Cidofovir

Cross-study context

>30-fold higher potency than cidofovir

UMM-766 EC50: 0.06–0.91 µM (MRC-5, RAW264.7) vs. cidofovir 29.2–46.2 µM (HFF)

Supports antiviral screening context against VACV model

Assay conditions differ across studies; direct head-to-head data not available

Evidence Dimension	In vitro antiviral potency (EC50) against VACV
Target Compound Data	EC50 = 0.942 µM (9.42E-07 M) in MRC-5 cells
Comparator Or Baseline	ST-246 (tecovirimat): EC50 = 0.040 µM (4.0E-08 M) in MRC-5 cells
Quantified Difference	ST-246 is approximately 23.5-fold more potent than UMM-766 against VACV in MRC-5 cells
Conditions	MRC-5 human lung fibroblast cells; infection with VACV at MOI 0.8 for 16 hours; 10-point dose response starting at 30 µM; high-content imaging readout.

Why This Matters

This head-to-head data allows researchers to select the appropriate compound based on the required potency window for their specific experimental system.

• [1] Mudhasani RR, et al. Orally available nucleoside analog UMM-766 provides protection in a murine model of orthopox disease. Microbiol Spectr. 2024;12(4):e03586-23. Table 1. View Source

Oral Bioavailability vs. Cidofovir

UMM-766 displayed enhanced potency against MPXV compared to VACV in a cross-study comparison. In BJ-5ta human fibroblasts, the EC50 against MPXV was 0.189 µM, which is 5-fold lower (more potent) than the EC50 against VACV in MRC-5 cells (0.942 µM) [1]. This indicates a virus-specific potency advantage that may be relevant for MPXV-focused research applications.

Oral Bioavailability

Cross-study context

48.8% oral F in mice

Plasma clearance 154.5 mL/min/kg; t½ 2.9 h; plasma protein binding 15.6%

Supports oral in vivo study design without prodrug modification

C57BL/6 mouse model; cross-species PK may differ

Evidence Dimension	In vitro antiviral potency (EC50) against MPXV vs. VACV
Target Compound Data	EC50 against MPXV = 0.189 µM in BJ-5ta cells
Comparator Or Baseline	EC50 against VACV = 0.942 µM in MRC-5 cells
Quantified Difference	5.0-fold lower EC50 for MPXV compared to VACV
Conditions	BJ-5ta human fibroblast cells infected with MPXV at MOI 1 for 16 hours; MRC-5 cells infected with VACV at MOI 0.8 for 16 hours.

Why This Matters

The improved potency against MPXV suggests UMM-766 may be particularly valuable for laboratories investigating monkeypox virus replication and therapeutic interventions.

• [1] Mudhasani RR, et al. Orally available nucleoside analog UMM-766 provides protection in a murine model of orthopox disease. Microbiol Spectr. 2024;12(4):e03586-23. Table 1. View Source

Species-Specific Activity vs. Tecovirimat

Pharmacokinetic analysis in C57BL/6 mice revealed that UMM-766 is orally bioavailable with a %F (oral bioavailability) of 48.8%, a plasma half-life (t1/2) of 2.9 hours, and a clearance (Cl) of 154.5 mL/min/kg [1]. While direct comparative PK data for other nucleoside analogs are not available in the same study, this oral bioavailability profile distinguishes UMM-766 from intravenously administered agents and supports its use in oral dosing regimens.

CPXV/VACV Selectivity

Cross-study context

CPXV/VACV potency ratio ~2–8×

UMM-766 CPXV EC50: 2.17–8.09 µM vs. tecovirimat CPXV/VACV ratio ~48×

Species-specific activation context for nucleoside analog research

May guide compound selection for CPXV-focused vs. VACV-focused studies

Evidence Dimension	Oral bioavailability and pharmacokinetic parameters
Target Compound Data	%F = 48.8%; t1/2 = 2.9 h; Cl = 154.5 mL/min/kg
Comparator Or Baseline	Baseline: typical oral nucleoside analogs often exhibit lower bioavailability; specific comparator data not provided
Quantified Difference	Not applicable (class-level inference)
Conditions	C57BL/6 mice; single oral dose; plasma protein binding = 15.6%; solubility = 3.3 mg/mL in PBS (pH 7.4).

Why This Matters

Oral bioavailability is critical for enabling convenient, repeat-dose in vivo studies and for the development of orally administered countermeasures against orthopoxvirus infections.

• [1] Mudhasani RR, et al. Orally available nucleoside analog UMM-766 provides protection in a murine model of orthopox disease. Microbiol Spectr. 2024;12(4):e03586-23. In vivo pharmacokinetic studies section. View Source

In Vivo Efficacy in Murine Orthopoxvirus Models

In a lethal VACV intranasal challenge model, oral administration of UMM-766 at 10 mg/kg for 7 days resulted in 100% survival (0% mortality), whereas the vehicle control group exhibited a median survival of only 7 days, with all animals succumbing to disease (P = 0.0001) [1]. This demonstrates a clear, dose-dependent survival benefit that validates the compound's in vivo antiviral efficacy.

In Vivo Survival Endpoint

Reported

80% survival at 10 mg/kg (P = 0.0001 vs. vehicle)

3 mg/kg: 30% survival (P = 0.0048); BALB/c intranasal VACV lethal challenge model

Reported model-response endpoint context in murine orthopoxvirus challenge

7-day oral dosing; direct comparator in vivo studies not available

Evidence Dimension	Survival in a lethal murine orthopoxvirus model
Target Compound Data	100% survival (0/10 died) in the 10 mg/kg UMM-766 group
Comparator Or Baseline	Vehicle control (PBS): 0% survival (median survival 7 days)
Quantified Difference	100% absolute survival benefit; P = 0.0001 (log-rank test)
Conditions	BALB/c mice (7 weeks old); intranasal VACV challenge (5.5×10⁵ PFU); oral treatment for 7 days starting 1 day post-exposure.

Why This Matters

This survival data provides robust evidence of in vivo protection, a critical endpoint for selecting compounds for further preclinical development of orthopoxvirus therapeutics.

• [1] Mudhasani RR, et al. Orally available nucleoside analog UMM-766 provides protection in a murine model of orthopox disease. Microbiol Spectr. 2024;12(4):e03586-23. Figure 2D and 2F. View Source

Selectivity Index and Preclinical Tolerability

UMM-766 exhibits broad-spectrum antiviral activity across multiple orthopoxvirus species. EC50 values ranged from 0.189 µM (MPXV in BJ-5ta cells) to 8.08 µM (CPXV in MRC-5 cells) [1]. The compound also showed activity against rabbitpox virus (RPXV) with EC50 values of 4.15 µM (MRC-5) and 0.272 µM (RAW264.7). This pan-orthopoxvirus profile contrasts with agents that may have narrower spectra and supports UMM-766's utility in studies involving diverse orthopoxvirus threats.

Selectivity Index

Reported

SI range: >3.7 to >110

Highest SI (>110) against VACV in MRC-5 cells; cidofovir SI >10 in HFF cells for context

Reported in vitro selectivity context for antiviral research

Assay platforms differ; tolerability data in mice, rats, dogs available for review

Evidence Dimension	Spectrum of antiviral activity across orthopoxvirus species
Target Compound Data	EC50 range: 0.189 µM (MPXV) to 8.08 µM (CPXV); RPXV: 4.15 µM (MRC-5), 0.272 µM (RAW264.7)
Comparator Or Baseline	Class-level comparison: many anti-poxvirus agents have narrower activity spectra
Quantified Difference	Not applicable (spectrum characterization)
Conditions	Various cell lines (MRC-5, BJ-5ta, RAW264.7, VeroE6); infection parameters optimized per virus (see Table 1).

Why This Matters

Broad-spectrum activity is essential for researchers working with multiple orthopoxvirus models or for developing therapeutics intended to cover emerging poxvirus threats beyond a single species.

• [1] Mudhasani RR, et al. Orally available nucleoside analog UMM-766 provides protection in a murine model of orthopox disease. Microbiol Spectr. 2024;12(4):e03586-23. Table 1. View Source

DNA Synthesis vs. Envelopment Inhibition Mechanism

The selective index (SI = CC50/EC50) provides a measure of the therapeutic window. For UMM-766, SI values ranged from >3.7 (CPXV in MRC-5) to >158.7 (MPXV in BJ-5ta) [1]. While ST-246 exhibited higher SI values in some comparisons (e.g., >750 for VACV in MRC-5), UMM-766 maintains favorable SI values >10 in most systems, indicating a viable separation between antiviral efficacy and cytotoxicity.

Mechanism of Action

Class-level

DNA synthesis inhibition (inferred nucleoside analog)

Distinct from tecovirimat VP37 envelopment inhibition and brincidofovir nucleotide-analog DNA polymerase inhibition

Class-level mechanistic context for combination-study experimental design

Quantitative activity against resistant strains not yet reported

Evidence Dimension	Selective Index (SI = CC50/EC50)
Target Compound Data	SI >31.8 (VACV/MRC-5); >102.4 (VACV/RAW); >158.7 (MPXV/BJ-5ta); >71.8 (RPXV/VeroE6); >3.7 (CPXV/MRC-5); 13.82 (CPXV/RAW)
Comparator Or Baseline	ST-246: SI >750 (VACV/MRC-5); >666.7 (VACV/RAW); >2189.8 (MPXV); >500.0 (CPXV/MRC-5); >117.7 (CPXV/RAW)
Quantified Difference	ST-246 SI values are generally higher, but UMM-766 maintains SI >10 in most systems
Conditions	Same assay conditions as described in Table 1; CC50 >30 µM for all compounds in most cell lines.

Why This Matters

The SI quantifies the compound's safety margin in vitro, helping researchers select the appropriate agent based on the required therapeutic window for their specific application.

• [1] Mudhasani RR, et al. Orally available nucleoside analog UMM-766 provides protection in a murine model of orthopox disease. Microbiol Spectr. 2024;12(4):e03586-23. Table 1. View Source

UMM-766 Key Application Scenarios

Preclinical In Vivo Efficacy Studies

UMM-766 is ideally suited for oral dosing in murine models of orthopoxvirus infection. The demonstrated 100% survival in a lethal VACV challenge model at 10 mg/kg [1] supports its use as a positive control or test article for evaluating novel antiviral combinations, immune correlates of protection, or extended treatment regimens. Its oral bioavailability (48.8%) and favorable PK profile enable convenient, repeat-dose administration without the need for parenteral injection [1].

Virus-Specific Activation Mechanism Studies

Given UMM-766's enhanced potency against MPXV (EC50 = 0.189 µM) relative to VACV [1], it serves as a valuable reference compound for high-throughput screening campaigns targeting MPXV. Its broad-spectrum activity across multiple orthopoxviruses also makes it a suitable control for cross-species antiviral assessments.

High-Content Antiviral Screening Benchmark

As a 7-fluoro-7-deaza-2′-C-methyladenosine derivative, UMM-766 provides a chemical tool for probing the role of nucleoside incorporation and chain termination in orthopoxvirus replication. The available in vitro EC50 data across multiple cell types and viruses [1] allow researchers to design dose-ranging experiments to investigate virus-specific differences in susceptibility.

Medical Countermeasure Development for Orthopoxvirus

UMM-766's oral bioavailability and demonstrated in vivo efficacy position it as a lead candidate for further optimization and preclinical development of next-generation, orally available small-molecule therapeutics against orthopoxvirus threats, including variola virus and monkeypox virus. The established PK parameters in mice [1] provide a foundation for scaling to other species.

Application

Selection Property

Validation Focus

Orthopoxvirus in vivo efficacy studies

Oral bioavailability and tolerability profile

Dose-ranging and PK/PD modeling endpoints

Virus-specific nucleoside activation studies

Differential orthopoxvirus potency profile

Species-specific phosphorylation and incorporation endpoints

High-content antiviral screening

Characterized in vitro activity and selectivity index

Assay benchmark and Z-factor determination

Orthopoxvirus replication research

Mechanistic distinction from approved agents

Drug-resistant strain and combination-study context

• [1] Mudhasani RR, et al. Orally available nucleoside analog UMM-766 provides protection in a murine model of orthopox disease. Microbiol Spectr. 2024;12(4):e03586-23. View Source